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Compound of Interest

2-Amino-2-methylhexan-1-ol
Compound Name:

hydrochloride
CAS No.: 147156-63-6
Cat. No.: B2879718

Get Quote

Executive Summary & Core Directive

2-Amino-2-methylhexan-1-ol hydrochloride (CAS: 147156-63-6) is an organic amine salt.
Unlike its free base counterpart, the hydrochloride form is typically a water-soluble solid with
acidic properties in solution.

IMMEDIATE ACTION REQUIRED:
* Primary Disposal Method: High-temperature incineration with afterburner and scrubber.

« Critical Segregation:NEVER mix with strong oxidizing agents (e.g., nitric acid, perchlorates)
or strong bases during accumulation.

+ Waste Classification: Non-halogenated organic solid (unless dissolved).

Chemical Profile & Hazard Assessment
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Understanding the physicochemical nature of the substance is the prerequisite for safe

disposal.
Property Data Relevance to Disposal
Unique identifier for waste
CAS Number 147156-63-6 o
manifesting.
ngcontent-ng-c2699131324=""
- Nitrogen content requires NOx
Formula _nghost-ng-c2339441298= 9 _ o q_ |
class="inline ng-star-inserted"> scrubbing during incineration.
) ) ) Minimizes spill risk compared
Physical State Solid (Powder/Crystalline) o ]
to liquid amines.
o o ] Potential to corrode metal
Acidity (pH) Acidic in solution (pH ~4-6) ) o
containers if dissolved.
. ) Risk of rapid environmental
Water Solubility High ) S
dispersion if spilled.
o o Risk of exothermic reaction or
Incompatibility Oxidizers, Strong Bases

toxic gas evolution.[1]

GHS Hazard Classification:
e H315: Causes skin irritation.[2]
e H319: Causes serious eye irritation.

o H335: May cause respiratory irritation.

Disposal Decision Logic (Workflow)

The following decision tree illustrates the autonomous logic required to categorize this waste
stream effectively.
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Waste Generation:
2-Amino-2-methylhexan-1-ol HCI

Determine Physical State

Solid Waste Liquid Waste
(Pure or Contaminated Solids) (Dissolved in Solvent/Water)

Segregate from Oxidizers

Check Solvent Type

Aqueous Solution

(PH<7) Organic Solvent Solution

Adjust pH if Req.
Pack in HDPE
Label: 'Aqueous Acidic Waste'

Pack in HDPE/Glass
Label: 'Toxic/Irritant Solid'

Pack in Solvent-Safe Can
Label: 'Flammable/Toxic Liquid'

Final Disposal:
High-Temp Incineration

Click to download full resolution via product page

Figure 1: Logical workflow for segregating and packaging amine hydrochloride waste based on
physical state.

Detailed Operational Protocols
Protocol A: Solid Waste Disposal (Recommended)
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This is the standard procedure for expired reagents or synthesis byproducts.

PPE Requirements: Nitrile gloves, safety goggles, and lab coat. Use a dust mask (N95) or
work in a fume hood to prevent inhalation (H335).

Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar or the original
glass container.

o Why? HDPE is resistant to weak acids and organic amines, preventing container fatigue.
Segregation: Ensure the container is free of oxidizing agents (e.g., nitrates, permanganates).

o Mechanism:[3][4][5] Amines can act as reducing agents. Mixing with strong oxidizers can
lead to hypergolic (self-igniting) reactions.

Labeling:
o Chemical Name: 2-Amino-2-methylhexan-1-ol Hydrochloride.[6]
o Hazards: Irritant, Skin/Eye Hazard.[2]

Storage: Store in a cool, dry place inside a secondary containment tray until pickup.

Protocol B: Aqueous/Liquid Waste Disposal

If the material is dissolved in water or organic solvents (e.g., Methanol, DMSO):

pH Verification:
o Dip a pH strip into the waste.
o Observation: As a hydrochloride salt, the solution will likely be acidic (pH 4-6).

o Action: If the waste stream requires neutral pH (check local EHS rules), slowly add 1M
Sodium Bicarbonate (

) while stirring.

© 2026 BenchChem. All rights reserved. 4/8 Tech Support


https://www.chemicalbook.com/msds/dl-2-amino-1-hexanol.htm
https://pdf.benchchem.com/195/Application_Notes_and_Protocols_for_the_Proper_Disposal_of_2_Methylindolin_1_amine_Hydrochloride_Waste.pdf
https://www.carlroth.com/medias/SDB-4376-AU-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzMTEyNDJ8YXBwbGljYXRpb24vcGRmfGFERXhMMmd4Tnk4NU1UZ3hOemd4TWpJNU5UazRMMU5FUWw4ME16YzJYMEZWWDBWT0xuQmtaZ3xhZWRiYjkzNDNlMWQ4YmQxMDRlNzZjZGU3NzJlNTc0NjE4MDg5MWMwOGE0NjVhMTNiNGU3ZTdlYjY0MTg5ZmFi
https://www.benchchem.com/product/b2879718/docs?utm_src=pdf-body#proper-disposal-procedures-2-amino-2-methylhexan-1-ol-hydrochloride-1
https://wap.guidechem.com/encyclopedia/s-2-amino-2-methylhexan-1-ol-h-dic3544659.html
https://www.cdhfinechemical.com/images/product/msds/18_936881731_2-Amino-2-Methyl-Propan-1-OL-CASNO-124-68-5-MSDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2879718?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

o Caution: This will liberate ngcontent-ng-c2699131324=""_nghost-ng-c2339441298=""
class="inline ng-star-inserted">

gas.[1] Perform in a vented hood.

e Solvent Compatibility:

o Halogenated vs. Non-Halogenated: If dissolved in DCM or Chloroform, segregate into
"Halogenated Waste." If in Methanol/Ethanol, segregate into "Non-Halogenated Organic
Waste."

» Container: Screw-cap solvent waste container (Safety Can or Glass bottle with venting cap).

Protocol C: Empty Container Disposal

o Triple Rinse: Rinse the empty bottle three times with a compatible solvent (e.g., water or
ethanol).

» Rinsate Disposal: Collect the rinsate and dispose of it as Liquid Waste (Protocol B). Do NOT
pour rinsate down the sink.

o Defacing: Cross out the label or remove it entirely.[4]

» Disposal: Place the clean, dry container in the glass recycling or general trash, depending on
facility policy.

Regulatory & Compliance Framework

o US EPA (RCRA): While 2-Amino-2-methylhexan-1-ol hydrochloride is not typically a P- or
U-listed waste, it must be evaluated for characteristics.

o Corrosivity (D002): Only if aqueous pH

2o0r
12.5. (Unlikely for this salt, but verify).

o Ignitability (D001): Not applicable for the solid salt.

o EU CLP: Dispose of as hazardous waste (HP 4 - Irritant).
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o Drain Disposal:STRICTLY PROHIBITED. Amines can be toxic to aquatic life, and
hydrochloride salts contribute to salinity and acidity.

Emergency Procedures (Spills)
o Small Spill (< 10g9):

[e]

Wear PPE.[2][3][4][5][7][8]

o

Cover with dry lime, sand, or soda ash to neutralize acidity and absorb moisture.

[¢]

Sweep up carefully to avoid dust generation.[2]

Place in a hazardous waste container.

o

o Skin Contact: Wash with soap and copious amounts of water. The HCI moiety can cause
stinging; the amine can absorb.

e Eye Contact: Flush immediately with water for 15 minutes.[5] Seek medical attention.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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